Cas no 1354007-61-6 ((S)-2-AMino-N-isopropyl-N-(3-nitro-benzyl)-propionaMide)

• Product Name: (S)-2-AMino-N-isopropyl-N-(3-nitro-benzyl)-propionaMide
• CAS No: 1354007-61-6
• MF: C₁₃H₁₉N₃O₃
• MW: 265.308263063431
• CID: 4588773
• Update Time: 2025-05-20

(S)-2-AMino-N-isopropyl-N-(3-nitro-benzyl)-propionaMide Chemical and Physical Properties

Names and Identifiers

• (S)-2-AMino-N-isopropyl-N-(3-nitro-benzyl)-propionaMide
• (2S)-2-amino-N-[(3-nitrophenyl)methyl]-N-propan-2-ylpropanamide
• Propanamide, 2-amino-N-(1-methylethyl)-N-[(3-nitrophenyl)methyl]-, (2S)-

• Inchi： 1S/C13H19N3O3/c1-9(2)15(13(17)10(3)14)8-11-5-4-6-12(7-11)16(18)19/h4-7,9-10H,8,14H2,1-3H3/t10-/m0/s1
• InChI Key： NNGPMDBHQAYAQQ-JTQLQIEISA-N
• SMILES： C(N(C(C)C)CC1=CC=CC([N+]([O-])=O)=C1)(=O)[C@@H](N)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6

Additional information on (S)-2-AMino-N-isopropyl-N-(3-nitro-benzyl)-propionaMide

Comprehensive Analysis of (S)-2-AMino-N-isopropyl-N-(3-nitro-benzyl)-propionaMide (CAS No. 1354007-61-6): Properties, Applications, and Research Insights

In the rapidly evolving field of pharmaceutical chemistry and drug discovery, (S)-2-AMino-N-isopropyl-N-(3-nitro-benzyl)-propionaMide (CAS No. 1354007-61-6) has garnered significant attention due to its unique structural features and potential therapeutic applications. This chiral compound, characterized by its nitrobenzyl and isopropyl functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for "CAS 1354007-61-6 supplier," "(S)-enantiomer applications," and "nitrobenzyl derivatives in drug design," reflecting its relevance in modern medicinal chemistry.

The molecular structure of (S)-2-AMino-N-isopropyl-N-(3-nitro-benzyl)-propionaMide incorporates a stereocenter at the alpha-amino position, which is pivotal for its biological activity. Recent studies highlight its role in modulating enzyme interactions, particularly in the context of "targeted protein degradation"—a trending topic in oncology research. The 3-nitro-benzyl moiety enhances solubility and binding affinity, making it a valuable scaffold for "fragment-based drug discovery," a technique widely discussed in AI-driven drug development forums.

From a synthetic perspective, CAS 1354007-61-6 is often utilized in asymmetric catalysis and peptidomimetic design. Laboratories optimizing "green chemistry protocols" explore solvent-free reactions to produce this compound, aligning with global sustainability goals. Analytical techniques like HPLC chiral separation and LC-MS quantification are essential for quality control, addressing common queries such as "how to analyze (S)-2-AMino-N-isopropyl-N-(3-nitro-benzyl)-propionaMide purity."

Market trends indicate growing demand for high-purity enantiomers, driven by advancements in "personalized medicine" and "orphan drug" development. The compound’s logP and hydrogen bonding capacity are frequently modeled in AI-based pharmacokinetic predictions, a hot topic in computational chemistry circles. Regulatory-compliant synthesis routes for 1354007-61-6 are also a focus, with searches like "GMP synthesis of nitrobenzyl amides" rising in pharmaceutical databases.

In conclusion, (S)-2-AMino-N-isopropyl-N-(3-nitro-benzyl)-propionaMide exemplifies the intersection of chiral synthesis and therapeutic innovation. Its applications span from "small molecule inhibitors" to "prodrug formulations," making it a compound of enduring interest. Future research may explore its utility in "neuroprotective agents" or "antiviral therapies," areas currently dominating scientific discourse.